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Compound of Interest

Compound Name: (S)-2-Bromooctane

Cat. No.: B074790 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of (S)-2-Bromooctane, tailored for researchers, scientists, and drug development

professionals. The following protocols are designed to ensure the safe management of this

chemical from acquisition to disposal, minimizing risks and ensuring regulatory compliance.

(S)-2-Bromooctane is a combustible liquid that causes skin and serious eye irritation.[1][2] It is

crucial to handle this substance with the appropriate personal protective equipment in a well-

ventilated area.

Physicochemical and Hazard Data
A summary of key physicochemical and hazard data for (S)-2-Bromooctane is provided below.
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Property Value

Molecular Formula C₈H₁₇Br

CAS Number 557-35-7

Appearance Colorless volatile liquid

Boiling Point 191°C (lit.)[1]

Flash Point 56.1±10.4 °C

Density 1.1±0.1 g/cm³

Health Hazards
Causes skin irritation, Causes serious eye

irritation[1][2]

Physical Hazard Combustible liquid[1]

Environmental Hazard
Very toxic to aquatic life with long lasting

effects[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against chemical exposure. The

following table outlines the recommended PPE for handling (S)-2-Bromooctane.
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Protection Type Specific Recommendations

Eye Protection

Tightly fitting safety goggles with side-shields.[1]

[3] A face shield may be necessary for splash

hazards.[4][5]

Hand Protection

Chemical impermeable gloves.[1] Nitrile or butyl

rubber gloves are recommended; inspect before

use.[6]

Body Protection
Fire/flame resistant and impervious clothing,

such as a lab coat.[1][3]

Respiratory Protection

Handle in a well-ventilated place.[1] If exposure

limits are exceeded or irritation is experienced,

use a full-face respirator.[1][3]

Operational Plan: Step-by-Step Handling and
Disposal
The following workflow provides a logical sequence for the safe handling and disposal of (S)-2-
Bromooctane in a laboratory setting.
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Workflow for Safe Handling of (S)-2-Bromooctane

Spill Management

Preparation Handling Storage

Spill Management

Disposal

Minor Spill Major Spill

Don Appropriate PPE Work in Fume Hood Weighing & Transfer

Reaction Setup

Cool, Dry, Ventilated Area

Tightly Sealed Container

Absorb with Inert Material Evacuate Area

Collect as Hazardous Waste Notify Emergency Services

Segregate Halogenated Waste

Label Waste Container

Dispose via Licensed Vendor

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of (S)-2-Bromooctane.

Experimental Protocols
Handling Protocol:

Preparation: Before handling, ensure you are wearing the appropriate PPE as detailed in the

table above.[1] All work should be conducted in a properly functioning chemical fume hood.

[1]
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Weighing and Transferring: Carefully weigh and transfer (S)-2-Bromooctane in the fume

hood to minimize vapor inhalation. Use non-sparking tools.[1]

Reaction: If used in a reaction, ensure the apparatus is securely clamped and that any

potential for splash or aerosol generation is minimized.

Storage Protocol:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[1]

Store separately from incompatible materials, such as strong oxidizing agents.[7]

Spill Management Protocol:

Minor Spills:

Eliminate all ignition sources.[8]

Absorb the spill with an inert, non-combustible material like sand or vermiculite.[6]

Collect the absorbed material using spark-proof tools and place it into a sealed, labeled

container for hazardous waste.[1][9]

Clean the spill area thoroughly.

Major Spills:

Evacuate the area immediately.[10]

Isolate the spill area for at least 25 meters (75 feet) in all directions.[8]

Call emergency services.[8][10]

Disposal Protocol:

Waste Segregation: (S)-2-Bromooctane is a halogenated organic compound and must be

collected in a designated waste container for halogenated organic waste.[9] Do not mix with
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non-halogenated waste.[9]

Container: Use a clearly labeled, leak-proof container.[9][11] The label should clearly state

"Halogenated Organic Waste" and list the contents.[9]

Storage of Waste: Store the sealed waste container in a designated, well-ventilated satellite

accumulation area away from ignition sources.[9]

Final Disposal: Arrange for disposal through a licensed hazardous waste disposal company.

[2] The recommended method is controlled incineration with flue gas scrubbing.

Contaminated Materials: Any materials used to clean up spills or contaminated PPE should

also be disposed of as hazardous waste. Empty containers should be triple-rinsed, with the

first rinse collected as hazardous waste, before being punctured and disposed of or recycled.

[11]

Emergency First Aid Procedures
Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.[1]

Wash the affected area with soap and plenty of

water for at least 15 minutes.[1][12] Seek

medical attention if irritation occurs.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[1]

[12] Remove contact lenses if present and easy

to do so.[1] Seek immediate medical attention.

[1][12]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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